127-27-5

Pimaric acid

In Stock

• CAS RN:
• 127-27-5

• Formula:
• C20H30O2

• InChI:
• InChI=1S/C20H30O2/c1-5-18(2)12-9-15-14(13-18)7-8-16-19(15,3)10-6-11-20(16,4)17(21)22/h5,13,15-16H,1,6-12H2,2-4H3,(H,21,22)/t15-,16+,18+,19+,20+/m0/s1

• InChIKey:
• MHVJRKBZMUDEEV-APQLOABGSA-N

• Potent KCa1.1 (large conductance Ca2+ activated K+ (BK)) channel activator. Increases Ca2+ and voltage-sensitivity of BKα-subunit in vitro.
  Pimaric acid is a resin acid that has been found in A. cordata and various pines. It reduces mRNA expression, protein levels, and promoter activity of matrix metalloproteinase-9 (MMP-9) in TNF-α-stimulated human aortic smooth muscle cells (HASMCs) in a concentration-dependent manner when used at concentrations ranging from 5 to 20 μM. Pimaric acid (10-20 μM) reduces nuclear expression and binding of the transcription factors NF-κB and AP-1 to the MMP-9 promoter in HASMCs. Pimaric acid also reduces TNF-α-induced HASMC migration to control levels when used at a concentration of 20 μg/ml.
  Dextropimaric acid is a shaker channel opener. It acts by inhibiting of TNF-α-induced MMP-9 production and HASMC migration via down-regulated...

(1Z)-N-(1,3-benzodioxol-5-ylamino)-1-tert-butylsulfonylmethanimidoyl cyanide

In Stock

• CAS RN:
• 241127-27-5

• Formula:
• C13H15N3O4S

• InChI:
• InChI=1S/C13H15N3O4S/c1-13(2,3)21(17,18)12(7-14)16-15-9-4-5-10-11(6-9)20-8-19-10/h4-6,15H,8H2,1-3H3/b16-12-

• InChIKey:
• PYVIIBZQTUSBQE-VBKFSLOCSA-N

• (1Z)-N-(1,3-benzodioxol-5-ylamino)-1-tert-butylsulfonylmethanimidoyl cyanide is a useful research compound. Its molecular formula is C13H15N3O4S and its molecular weight is 309.34. The purity is usually 95%.

Thienodolin

• CAS RN:
• 149127-27-5

• Formula:
• C11H7ClN2OS

• InChI:
• InChI=1S/C11H7ClN2OS/c12-5-1-2-6-7-4-9(10(13)15)16-11(7)14-8(6)3-5/h1-4,14H,(H2,13,15)

• InChIKey:
• LREDECYEGMWOAR-UHFFFAOYSA-N

• Thienodolin is an indole alkaloid that is a thienoindole ring with carboxamide group and chlorine substituents at positions 2 and 6 respectively. It has a role as an EC 1.14.13.39 (nitric oxide synthase) inhibitor. It is an indole alkaloid, an organosulfur heterocyclic compound, an organic heterotricyclic compound, an organochlorine compound, a monocarboxylic acid amide and an aromatic amide.

3-(Benzyloxy)-5-bromo-2-fluorobenzoic acid

In Stock

• CAS RN:
• 2586127-27-5

• Formula:
• C14H10BrFO3

• InChI:
• InChI=1S/C14H10BrFO3/c15-10-6-11(14(17)18)13(16)12(7-10)19-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,17,18)

• InChIKey:
• LBLHJVBIDGWVGK-UHFFFAOYSA-N

• 3-(Benzyloxy)-5-bromo-2-fluorobenzoic acid is a useful research compound. Its molecular formula is C14H10BrFO3 and its molecular weight is 325.13 g/mol. The purity is usually 95%.